An In-depth Technical Guide to the Chemical Properties of D-Lyxose-d-1
An In-depth Technical Guide to the Chemical Properties of D-Lyxose-d-1
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties of D-Lyxose-d-1, a deuterated form of the rare pentose sugar D-Lyxose. This document is intended for use by researchers, scientists, and professionals in drug development who are interested in the application of isotopically labeled carbohydrates in metabolic research, drug discovery, and as internal standards for mass spectrometry.[1][2]
Introduction to D-Lyxose and its Deuterated Analog
D-Lyxose is a monosaccharide and a C'-2 epimer of D-Xylose.[3][4] It is a reducing sugar found in nature, for instance in maple syrup, and serves as a valuable synthon in the synthesis of various biologically active molecules.[4][5] D-Lyxose has garnered attention in the pharmaceutical industry as a precursor for the synthesis of immunostimulants, such as α-galactosylceramide analogs, and antiviral L-nucleoside analogs.[1]
The deuterated form, D-Lyxose-d-1, is a stable isotope-labeled compound where the hydrogen atom at the C-1 position (the aldehydic proton) is replaced by a deuterium atom. This specific labeling makes it a powerful tool in metabolic studies and as an internal standard in quantitative mass spectrometry-based assays.[1][2][6] The introduction of deuterium can influence the pharmacokinetic and metabolic profiles of molecules, a strategy increasingly employed in drug discovery to enhance metabolic stability.[6]
Chemical and Physical Properties
While specific experimental data for D-Lyxose-d-1 is not extensively published, its properties can be closely inferred from those of its non-deuterated counterpart, D-Lyxose, with predictable shifts due to the isotopic substitution.
Quantitative Data Summary
The following table summarizes the key quantitative data for D-Lyxose. The values for D-Lyxose-d-1 are expected to be very similar, with the most significant difference being the molecular weight.
| Property | D-Lyxose | D-Lyxose-d-1 (Predicted/Calculated) | Data Source |
| Molecular Formula | C₅H₁₀O₅ | C₅H₉DO₅ | [4][7] |
| Molecular Weight | 150.13 g/mol | 151.14 g/mol | [4][7] |
| Melting Point | 108-112 °C | Expected to be similar to D-Lyxose | [4][7] |
| Appearance | White to slightly yellow crystalline powder | White to slightly yellow crystalline powder | [4] |
| Solubility | Soluble in water (50 mg/mL), slightly soluble in ethanol. | Expected to be similar to D-Lyxose | [7] |
| Optical Activity [α]²⁵/D | -13.8° (c=4 in H₂O) | Expected to be very similar to D-Lyxose | [4] |
Spectroscopic Data
The introduction of a deuterium atom at the C-1 position will lead to characteristic changes in the spectroscopic data of D-Lyxose-d-1 compared to D-Lyxose.
Nuclear Magnetic Resonance (NMR) Spectroscopy
-
¹H NMR: The most significant difference in the ¹H NMR spectrum of D-Lyxose-d-1 compared to D-Lyxose will be the absence of the anomeric proton signal. In D₂O, the anomeric proton of D-xylose (a structurally related aldopentose) appears as two doublets for the α and β anomers.[8] For D-Lyxose-d-1, these signals would be absent.
-
¹³C NMR: The ¹³C NMR spectrum is expected to be very similar to that of D-Lyxose. The C-1 carbon signal may show a small isotopic shift and a change in multiplicity due to coupling with deuterium (a triplet, as deuterium has a spin of 1), though this may not be resolved without high-resolution instrumentation.
-
²H NMR: A ²H NMR spectrum would show a signal corresponding to the deuterium atom at the C-1 position.
Mass Spectrometry (MS)
In a mass spectrum, the molecular ion peak of D-Lyxose-d-1 will be shifted by +1 m/z unit compared to D-Lyxose due to the presence of the deuterium atom. This predictable mass shift is the basis for its use as an internal standard in quantitative MS studies. Fragmentation patterns are expected to be similar, although the fragment containing the C-1 position will also exhibit a +1 m/z shift.
Infrared (IR) Spectroscopy
The IR spectrum of D-Lyxose-d-1 will be largely similar to that of D-Lyxose, which is characterized by broad O-H stretching bands and a complex C-O stretching region.[9] The key difference will be the presence of a C-D stretching vibration, which is expected to appear at a lower frequency (around 2100-2200 cm⁻¹) compared to the C-H stretch (around 2900 cm⁻¹).[10] This is due to the greater mass of deuterium compared to hydrogen.[10]
Experimental Protocols
The following are general experimental protocols for determining the key chemical properties of monosaccharides, which are applicable to D-Lyxose-d-1.
Melting Point Determination (Capillary Method)
Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid. For a pure crystalline solid, this occurs over a narrow temperature range.
Methodology:
-
Ensure the D-Lyxose-d-1 sample is completely dry and finely powdered.
-
Pack the powdered sample into a capillary tube to a height of 2-3 mm.[11]
-
Place the capillary tube into a melting point apparatus.
-
Heat the sample at a steady rate (e.g., 1-2 °C per minute) when approaching the expected melting point.
-
Record the temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.[11]
Solubility Determination
Principle: Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at a specific temperature.
Methodology:
-
Add a known mass of D-Lyxose-d-1 to a known volume of the solvent (e.g., water, ethanol) in a test tube.
-
Stir or vortex the mixture at a constant temperature.
-
Continue adding small, known amounts of the solute until a saturated solution is formed and a small amount of undissolved solid remains.
-
Quantify the dissolved concentration using a suitable analytical method (e.g., by evaporating the solvent from a known volume of the supernatant and weighing the residue).
Benedict's Test for Reducing Sugars
Principle: Reducing sugars contain a free aldehyde or ketone group that can reduce cupric ions (Cu²⁺) in an alkaline solution to cuprous ions (Cu⁺), resulting in the formation of a colored precipitate.[12]
Methodology:
-
Dissolve a small amount of D-Lyxose-d-1 in water.
-
Add 2 mL of Benedict's reagent to the solution in a test tube.
-
Heat the test tube in a boiling water bath for 3-5 minutes.[12]
-
Observe for a color change. A change from blue to green, yellow, orange, or brick-red indicates the presence of a reducing sugar.[12]
Biological Role and Metabolic Pathway
D-Lyxose is metabolized through the pentose phosphate pathway (PPP).[13] D-Lyxose can be isomerized to D-Xylulose, which is then phosphorylated to enter the PPP. The PPP is a crucial metabolic pathway that runs parallel to glycolysis and is responsible for generating NADPH and the precursors for nucleotide biosynthesis.[13][14][15]
The use of D-Lyxose-d-1 in metabolic studies allows for the tracing of the sugar through this pathway using mass spectrometry-based techniques.
D-Lyxose Metabolism Workflow
Caption: Metabolic entry of D-Lyxose into the Pentose Phosphate Pathway.
Experimental Workflow for Metabolic Tracing
The following diagram illustrates a typical experimental workflow for using D-Lyxose-d-1 in a metabolic tracing study.
Caption: Workflow for a D-Lyxose-d-1 metabolic tracing experiment.
Conclusion
D-Lyxose-d-1 is a valuable tool for researchers in the fields of metabolism, drug discovery, and analytical chemistry. Its chemical properties are closely related to those of its non-deuterated form, with predictable differences in molecular weight and spectroscopic data. This guide provides a foundational understanding of these properties and outlines standard experimental procedures for their determination. The use of D-Lyxose-d-1 in conjunction with modern analytical techniques will continue to provide valuable insights into biological systems and aid in the development of new therapeutic agents.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. chem.libretexts.org [chem.libretexts.org]
- 3. researchgate.net [researchgate.net]
- 4. D-LYXOSE | 1114-34-7 [chemicalbook.com]
- 5. A new synthesis of d-lyxose from d-arabinose - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. pubs.acs.org [pubs.acs.org]
- 7. D-Lyxose | C5H10O5 | CID 439240 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. spectroscopyonline.com [spectroscopyonline.com]
- 10. m.youtube.com [m.youtube.com]
- 11. chem.libretexts.org [chem.libretexts.org]
- 12. microbiologyinfo.com [microbiologyinfo.com]
- 13. Pentose phosphate pathway - Wikipedia [en.wikipedia.org]
- 14. Khan Academy [khanacademy.org]
- 15. microbenotes.com [microbenotes.com]
